N,4-Dimethyl-2-piperidin-3-yl-1,3-oxazole-5-carboxamide;hydrochloride

• IUPAC Name: N,4-dimethyl-2-piperidin-3-yl-1,3-oxazole-5-carboxamide;hydrochloride
• InChI: InChI=1S/C11H17N3O2.ClH/c1-7-9(10(15)12-2)16-11(14-7)8-4-3-5-13-6-8;/h8,13H,3-6H2,1-2H3,(H,12,15);1H
• InChI Key: YHUULTOQOGPCKM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC(=N1)C2CCCNC2)C(=O)NC.Cl
• Molecular Formula: C11H18ClN3O2
• Molecular Weight: 259.73 g/mol

Description

“N,4-Dimethyl-2-piperidin-3-yl-1,3-oxazole-5-carboxamide;hydrochloride” is a chemical compound with the linear formula: C11H21O1N4Cl1. It is provided to early discovery researchers as part of a collection of unique chemicals.

Synthesis Analysis

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

The molecular structure of “N,4-Dimethyl-2-piperidin-3-yl-1,3-oxazole-5-carboxamide;hydrochloride” is represented by the SMILES string CN©CCC1CNCCC1. [H]Cl. [H]Cl.

Physical And Chemical Properties Analysis

The compound is a solid. Its molecular weight is 229.19. The MDL number is MFCD13561633.

Scientific Research Applications

Synthetic Routes and Chemical Properties

• Synthetic Routes for Heterocyclic Compounds : Heterocyclic compounds, including oxazoles and piperidines, play a crucial role in drug discovery, material science, and bioconjugation. Their synthesis, particularly through click chemistry, allows for high selectivity and yields, making them pivotal in creating diverse molecular structures with significant biological activities (Kaushik et al., 2019).

Applications in Drug Development

• Amyloid Imaging in Alzheimer's Disease : Compounds with structural features similar to the query compound have been utilized as imaging agents, particularly in diagnosing Alzheimer's disease through PET scans. These compounds bind to amyloid plaques, enabling early disease detection and evaluation of anti-amyloid therapies (Nordberg, 2007).

Environmental and Material Science Applications

• Nanofiltration Membranes : Piperazine-based nanofiltration (NF) membranes, known for their water permeance and selectivity, represent a significant advancement in environmental applications such as water treatment and desalination. These membranes exhibit unique properties due to their crumpled polyamide layers, enhancing their performance in purifying and softening water (Shao et al., 2022).

Chemical and Physical Properties

• Oxidation of Starches : Oxidation processes relevant to compounds with oxazole rings, akin to the broader chemical reactions involving carbonyl and carboxyl groups, have been extensively studied in the context of modifying starch properties for industrial applications. These studies provide insights into the chemical behavior and potential applications of such compounds in creating novel materials with desired physicochemical properties (Vanier et al., 2017).

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of unique chemicals. Sigma-Aldrich does not collect analytical data for this product. The buyer assumes responsibility to confirm product identity and/or purity.